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Compound of Interest

Compound Name: Limonene oxide, (-)-

Cat. No.: B1675404 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of (-)-Limonene Oxide

Introduction
(-)-Limonene oxide is a chiral monoterpenoid epoxide derived from the oxidation of limonene.

As a versatile chiral building block, it holds significant interest in the fields of organic synthesis,

fragrance, and pharmaceutical development. This guide provides a comprehensive overview of

its physical and chemical properties, stability, and common experimental protocols for its

synthesis and analysis. The information is intended for researchers, scientists, and

professionals in drug development.

Physical and Chemical Properties
The physical and chemical properties of (-)-limonene oxide are summarized in the tables below.

It is typically a colorless to pale yellow liquid with a characteristic citrus-like or cool, minty

aroma.[1][2]
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Property Value Reference

Molecular Formula C₁₀H₁₆O [1][3][4]

Molecular Weight 152.23 g/mol [1][3][4]

Appearance Colorless to pale yellow liquid [1][2][5]

Odor
Fresh, clean citrus or cool,

minty aroma
[1][2]

Boiling Point
198 °C @ 760 mmHg (est.)

113-114 °C @ 50 mmHg
[6][7]

Density
0.926 - 0.936 g/mL at 20 °C

0.929 g/mL at 25 °C
[1][2][6]

Refractive Index 1.464 - 1.474 at 20 °C [1][2][6]

Flash Point 65 °C (149 °F) - closed cup [7]

Chemical Properties
Property Value Reference

Solubility
Practically insoluble in water

Soluble in ethanol
[1][2]

Stability

Stable under normal

temperatures and pressures.

Susceptible to oxidation in the

presence of light and air.

[8][9][10]

Incompatibilities
Strong oxidizing agents,

moisture
[10]

Hazardous Decomposition
Carbon monoxide, carbon

dioxide
[10]

Chemical Reactivity and Stability
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(-)-Limonene oxide's reactivity is primarily dictated by the strained epoxide ring, making it

susceptible to ring-opening reactions with various nucleophiles.[5] It is a relatively stable

monoterpene but can undergo oxidation, especially in the presence of air, light, and heat, which

can lead to the formation of carveol, carvone, and other degradation products.[8][11] This

oxidation can result in a change from a fresh citrus scent to a more turpentine-like odor.[8] To

enhance its stability, strategies such as encapsulation (e.g., in nanoemulsions) or the addition

of antioxidants are often employed.[8]

The following diagram illustrates the factors influencing the stability of limonene and its

subsequent oxidation to limonene oxide.
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Caption: Factors accelerating the oxidation of limonene.

Experimental Protocols
Synthesis of (-)-Limonene Oxide
A common method for the synthesis of limonene oxide is through the epoxidation of limonene.

Chemoenzymatic methods are favored for their eco-friendly nature.[12]
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Protocol: Chemoenzymatic Epoxidation of Limonene[12]

In Situ Generation of Peroxy Acid: Peroxyoctanoic acid is generated in situ from octanoic

acid and hydrogen peroxide (H₂O₂).

Catalyst: Immobilized Candida antarctica lipase B is used as the biocatalyst. The enzyme

can be immobilized on a surface-functionalized silica support derived from a source like rice

husk ash to improve stability and reusability.

Reaction Conditions: The reaction is carried out with limonene as the substrate. Microwave

irradiation (e.g., 50 W at 50 °C for 2 hours) can significantly accelerate the reaction

compared to conventional heating.

Monitoring: The conversion of limonene to limonene oxide can be monitored using

techniques like Gas Chromatography-Mass Spectrometry (GC-MS).

Product Isolation: The resulting limonene oxide can be separated from the reaction mixture,

often through distillation.[13]

The general workflow for the synthesis and subsequent analysis is depicted below.
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Caption: General workflow for synthesis and analysis.

Analysis of (-)-Limonene Oxide
The determination and quantification of limonene oxide, particularly in complex matrices like

essential oils or beverages, are crucial for quality control.[14]

Protocol: Determination by Solid-Phase Microextraction (SPME) and GC-MS[14][15]

Sample Preparation: For liquid samples, a known volume is placed in a vial for headspace

analysis. For essential oils, standards are typically prepared by diluting limonene oxide in
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pure limonene.

Headspace SPME: A SPME fiber (e.g., 7-µm bonded polydimethylsiloxane) is exposed to the

headspace above the sample. This allows for the extraction of volatile and semi-volatile

compounds like limonene oxide while minimizing interference from non-volatile matrix

components.

Gas Chromatography (GC): The adsorbed analytes are thermally desorbed from the SPME

fiber in the GC injection port for separation.

Mass Spectrometry (MS): The separated compounds are detected and identified by a mass

spectrometer. The mass-to-charge ratios of the fragments can be compared to reference

spectra for positive identification of cis- and trans-limonene oxide.[14]

Quantification: External standards are used to create a calibration curve for the quantification

of limonene oxide in the sample.

The following diagram illustrates the analytical workflow.
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Caption: Workflow for SPME-GC-MS analysis.

Conclusion
(-)-Limonene oxide is a valuable chiral intermediate with well-characterized physical and

chemical properties. Its synthesis via eco-friendly chemoenzymatic routes and its analysis

using sensitive techniques like SPME-GC-MS are well-established. Understanding its stability

and reactivity is crucial for its effective application in research and industry, particularly in the

development of new pharmaceuticals and fine chemicals. The protocols and data presented in

this guide offer a solid foundation for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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